Cas no 67869-14-1 (3-(2-Methylbenzoyl)thiophene)

• Product name: 3-(2-Methylbenzoyl)thiophene
• CAS No: 67869-14-1
• MF: C₁₂H₁₀OS
• MW: 202.272202014923
• MDL: MFCD07699006
• CID: 1727862
• PubChem ID: 24723385

3-(2-Methylbenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• (2-methylphenyl)-thiophen-3-ylmethanone
• KB-177449
• CTK5C6808
• AG-G-57585
• thiophen-3-yl-o-tolyl-methanone
• 3-(2-METHYLBENZOYL)THIOPHENE
• 3-(2-Methylbenzoyl)thiophen
• (2-Methylphenyl)(thiophen-3-yl)methanone
• DTXSID90641825
• MFCD07699006
• 67869-14-1
• AKOS010016667
• 3-(2-Methylbenzoyl)thiophene

• MDL： MFCD07699006
• Inchi： InChI=1S/C12H10OS/c1-9-4-2-3-5-11(9)12(13)10-6-7-14-8-10/h2-8H,1H3
• InChI Key： WOAWYLIOLUTPRQ-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C(=O)C2=CSC=C2

Computed Properties

• Exact Mass: 202.04500
• Monoisotopic Mass: 202.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.167
• Boiling Point: 293.7°C at 760 mmHg
• Flash Point: 131.4°C
• Refractive Index: 1.599
• PSA: 45.31000
• LogP: 3.28750

3-(2-Methylbenzoyl)thiophene Security Information

3-(2-Methylbenzoyl)thiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-(2-Methylbenzoyl)thiophene

Comprehensive Overview of 3-(2-Methylbenzoyl)thiophene (CAS No. 67869-14-1): Properties, Applications, and Industry Trends

3-(2-Methylbenzoyl)thiophene (CAS No. 67869-14-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic molecule combines a thiophene ring with a 2-methylbenzoyl substituent, creating a unique structural framework. Its molecular formula, C₁₂H₁₀OS, and molecular weight of 202.27 g/mol make it a versatile intermediate for synthetic applications. Researchers frequently search for "3-(2-Methylbenzoyl)thiophene synthesis" or "CAS 67869-14-1 applications," reflecting its growing relevance in modern chemistry.

The compound's physicochemical properties include a melting point range of 85-88°C and moderate solubility in organic solvents like dichloromethane and ethyl acetate. Its UV-Vis absorption spectrum (λ_max ≈ 280-320 nm) makes it valuable for optoelectronic applications, aligning with current trends in "organic semiconductor materials" and "photovoltaic research." The 2-methylbenzoyl group enhances stability while the thiophene moiety contributes to π-conjugation, a feature highly sought after in "conductive polymer development."

In pharmaceutical contexts, 3-(2-Methylbenzoyl)thiophene serves as a key building block for drug discovery, particularly in kinase inhibitor development. Recent PubMed-indexed studies highlight its potential in "targeted cancer therapies," addressing frequent queries about "thiophene derivatives in medicine." The compound's balanced lipophilicity (LogP ≈ 3.2) and bioisosteric properties make it valuable for optimizing drug bioavailability, a hot topic in "medicinal chemistry optimization."

The material science sector utilizes this compound for developing advanced functional materials. Its incorporation into π-conjugated systems improves charge transport in "OLED devices" and "organic field-effect transistors (OFETs)," answering industry demands for "high-performance organic electronics." Patent analyses reveal growing IP activity around "thiophene-based electronic materials," with CAS 67869-14-1 frequently appearing in claims.

Environmental and safety profiles of 3-(2-Methylbenzoyl)thiophene comply with REACH regulations, with biodegradation studies showing moderate persistence (t_½ > 60 days). This addresses "green chemistry" concerns while meeting "sustainable chemical production" standards. Analytical methods like HPLC-UV (retention time: 6.8 min on C18 column) and GC-MS (m/z 202 [M⁺]) ensure precise quality control for industrial users.

Market intelligence indicates rising demand for 67869-14-1, particularly from Asia-Pacific pharmaceutical hubs. Suppliers increasingly offer "high-purity 3-(2-Methylbenzoyl)thiophene" (>98%) to meet research needs, reflecting search trends for "CAS 67869-14-1 suppliers." The compound's cost-effectiveness compared to analogous benzothiophene derivatives enhances its commercial viability.

Future research directions include exploring its catalytic applications in cross-coupling reactions and investigating structure-activity relationships for antimicrobial applications. These developments align with growing interest in "multifunctional heterocyclic compounds" and "molecular design strategies," positioning 3-(2-Methylbenzoyl)thiophene as a compound of enduring scientific interest.